Cas no 2680894-94-2 (4-(2,2,2-Trifluoroacetamido)-1-benzothiophene-2-carboxylic acid)

• Product Name: 4-(2,2,2-Trifluoroacetamido)-1-benzothiophene-2-carboxylic acid
• CAS No: 2680894-94-2
• MF: C₁₁H₆F₃NO₃S
• MW: 289.230452060699
• CID: 5636978
• PubChem ID: 165925686
• Update Time: 2025-10-25

4-(2,2,2-Trifluoroacetamido)-1-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,2,2-trifluoroacetamido)-1-benzothiophene-2-carboxylic acid
• EN300-28287814
• 2680894-94-2
• 4-(2,2,2-Trifluoroacetamido)-1-benzothiophene-2-carboxylic acid

• Inchi： 1S/C11H6F3NO3S/c12-11(13,14)10(18)15-6-2-1-3-7-5(6)4-8(19-7)9(16)17/h1-4H,(H,15,18)(H,16,17)
• InChI Key： MDGUPVZYAXGGDD-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2=C1C=CC=C2NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 289.00204871g/mol
• Monoisotopic Mass: 289.00204871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 94.6Ų

Additional information on 4-(2,2,2-Trifluoroacetamido)-1-benzothiophene-2-carboxylic acid

Comprehensive Overview of 4-(2,2,2-Trifluoroacetamido)-1-benzothiophene-2-carboxylic acid (CAS No. 2680894-94-2)

4-(2,2,2-Trifluoroacetamido)-1-benzothiophene-2-carboxylic acid (CAS No. 2680894-94-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the benzothiophene family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a trifluoroacetamido group and a carboxylic acid moiety in its structure makes it a valuable intermediate for the synthesis of more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and anti-inflammatory agents.

In recent years, the demand for benzothiophene derivatives has surged, driven by their versatility in medicinal chemistry. The trifluoroacetamido group in 4-(2,2,2-Trifluoroacetamido)-1-benzothiophene-2-carboxylic acid enhances its metabolic stability, a critical factor in the design of orally bioavailable drugs. This compound is often explored in the context of structure-activity relationship (SAR) studies, where slight modifications to its scaffold can lead to significant changes in biological activity. Its CAS No. 2680894-94-2 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

The synthesis of 4-(2,2,2-Trifluoroacetamido)-1-benzothiophene-2-carboxylic acid typically involves multi-step organic reactions, including the introduction of the trifluoroacetamido group via amidation and subsequent functionalization of the benzothiophene core. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, as impurities can affect downstream applications. The compound's carboxylic acid functionality also allows for further derivatization, making it a versatile building block in synthetic chemistry.

From an industrial perspective, 4-(2,2,2-Trifluoroacetamido)-1-benzothiophene-2-carboxylic acid is often discussed in forums and publications focusing on green chemistry and sustainable synthesis. With growing environmental concerns, scientists are exploring eco-friendly methods to produce such intermediates, including catalytic processes and solvent-free reactions. The compound's CAS No. 2680894-94-2 is also linked to patents and proprietary technologies, highlighting its commercial potential.

In the realm of drug discovery, benzothiophene-based compounds like 4-(2,2,2-Trifluoroacetamido)-1-benzothiophene-2-carboxylic acid are frequently investigated for their interactions with biological targets. Computational modeling and molecular docking studies are commonly employed to predict its binding affinity and selectivity. These approaches are particularly relevant in the era of AI-driven drug design, where machine learning algorithms can accelerate the identification of promising candidates. The compound's structural features align well with the requirements for small-molecule therapeutics, making it a subject of ongoing research.

Another area of interest is the compound's potential role in agrochemical development. The trifluoroacetamido group is known to confer resistance to enzymatic degradation, a desirable trait in crop protection agents. As the agricultural sector seeks innovative solutions to address pest resistance and environmental impact, 4-(2,2,2-Trifluoroacetamido)-1-benzothiophene-2-carboxylic acid could serve as a key intermediate in the design of next-generation pesticides.

In summary, 4-(2,2,2-Trifluoroacetamido)-1-benzothiophene-2-carboxylic acid (CAS No. 2680894-94-2) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique combination of a benzothiophene core, trifluoroacetamido group, and carboxylic acid functionality makes it a valuable tool for researchers. As scientific advancements continue to unfold, this compound is likely to remain a focal point in the quest for innovative and sustainable chemical solutions.